Guanosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI)

• CAS No.: 17331-23-6
• Molecular Formula: C31H31N5O7
• Molecular Weight: 585.6 g/mol
• IUPAC Name: 9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]-2-imino-5H-purin-6-one
• InChI: InChI=1S/C31H31N5O7/c1-40-21-12-8-19(9-13-21)31(18-6-4-3-5-7-18,20-10-14-22(41-2)15-11-20)42-16-23-25(37)26(38)29(43-23)36-17-33-24-27(36)34-30(32)35-28(24)39/h3-15,17,23-26,29,37-38H,16H2,1-2H3,(H2,32,35,39)/t23-,24?,25-,26-,29-/m1/s1
• InChI Key: LRYGNQIXDGULQH-CMYOZBMVSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6C5=NC(=N)NC6=O)O)O
• SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6C5=NC(=N)NC6=O)O)O

Description

Guanosine, 5’-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI) is a complex biomedical compound. It is also known as DMT-dG (ib) Phosphoramidite. This compound has been associated with remarkable antioxidant and anti-inflammatory properties, and it is used in studying cancer, cardiovascular diseases, and neurodegenerative disorders.

Synthesis Analysis

The synthesis of this compound involves the protection of exocyclic amine functions by a benzoyl group or isobutyryl group. The recommended cleavage and deprotection conditions are 8 hours at 55 °C or 24 hours at room temperature using a concentrated ammonia solution. The high coupling efficiency of the DNA phosphoramidites used in the synthesis leads to high-yield and high-quality oligonucleotides.

Molecular Structure Analysis

The molecular formula of Guanosine, 5’-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI) is C41H51N5O7SSi. The molecular weight is 786.02. The structure includes a guanosine base protected by an isobutyryl group.

Physical and Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 669.73.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.